Cas no 2172161-59-8 (2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}oxy)acetic acid)

• Product Name: 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}oxy)acetic acid
• CAS No: 2172161-59-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5974235
• PubChem ID: 165829895
• Update Time: 2025-05-21

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}oxy)acetic acid
• 2-({2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}oxy)acetic acid
• EN300-1474399
• 2172161-59-8

• Inchi： 1S/C24H26N2O6/c1-26(32-15-22(28)29)21(27)13-24(11-6-12-24)25-23(30)31-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-15H2,1H3,(H,25,30)(H,28,29)
• InChI Key： CMAJSPJFUGKVGT-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(C)OCC(=O)O)=O)CCC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}oxy)acetic acid

Compound CAS No 2172161-59-8: A Comprehensive Overview

The compound with CAS No 2172161-59-8, known as 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}oxy)acetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and biochemistry. This compound is notable for its complex structure, which incorporates several key functional groups, including a fluorenyl moiety, a methoxycarbonyl group, and a cyclobutane ring system. These features make it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. The presence of the fluorenyl group, a common substituent in optoelectronic materials, suggests its role in enhancing the electronic properties of polymers and organic semiconductors. Additionally, the methoxycarbonyl group contributes to its reactivity, making it an ideal candidate for use in peptide synthesis and other bioconjugation reactions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of fluorinated intermediates with amino acids or their derivatives. The integration of the cyclobutane ring into its structure adds mechanical stability and unique stereochemical properties, which are advantageous in drug design. Researchers have also explored its application as a building block for constructing macrocyclic compounds, which are critical in the development of new antibiotics and anticancer agents.

The versatility of this compound is further demonstrated by its use in click chemistry reactions. The ability to form stable covalent bonds under mild conditions has made it a preferred reagent in the construction of complex molecular architectures. Moreover, its compatibility with various functional groups allows for its incorporation into diverse chemical systems, from nanomaterials to biocompatible polymers.

In conclusion, CAS No 2172161-59-8 represents a cutting-edge chemical entity with multifaceted applications across multiple disciplines. Its unique structure and functional groups position it as a key player in advancing modern chemical research and industrial innovation.